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As scientists and researchers, we often encounter novel or sparsely documented compounds.
1,3,5-Tricyclohexylbromobenzene is one such molecule; while its structure is defined,
comprehensive, peer-reviewed safety and toxicity data are not readily available in public
literature. This guide, therefore, adopts a proactive, risk-averse methodology. By synthesizing
data from structurally analogous compounds—namely the brominated benzene core and the
cyclohexyl substituents—we can construct a robust, inferred hazard profile and establish
conservative, best-practice handling protocols. This document is designed not as a definitive
statement of known hazards, but as a technical guide to risk assessment and mitigation when
empirical data is scarce, ensuring that scientific discovery and personnel safety proceed in
tandem.

Section 1: Compound Identification and
Physicochemical Properties

1,3,5-Tricyclohexylbromobenzene is a sterically hindered, poly-alicyclic aromatic
hydrocarbon. Its key identifiers and properties, compiled from available chemical databases,
are essential for proper inventory management and for anticipating its physical behavior in a
laboratory setting.
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Property Value Source(s)
2-bromo-1,3,5-
IUPAC Name _ [1]
tricyclohexylbenzene
1-Bromo-2,4,6-
Synonyms ) [2]
tricyclohexylbenzene
CAS Number 97443-80-6 [11[2]
Molecular Formula C24H3sBr [1112]
Molecular Weight 403.44 g/mol [1][2]
Appearance Solid (predicted) Inferred
Melting Point 140-163 °C [2]
Boiling Point 454.9 + 44.0 °C (Predicted) [2]
Density 1.155 + 0.06 g/cm? (Predicted) [2]
Low in water (predicted);
Solubility Soluble in non-polar organic Inferred

solvents.

Section 2: Inferred Hazard Identification and Risk

Profile

Lacking a specific Safety Data Sheet (SDS), a hazard assessment must be built from the

compound's constituent parts. The primary risks are associated with halogenated aromatic

compounds.

e Brominated Aromatic Core: Compounds like bromobenzene and trichlorobenzene are known

to be harmful if swallowed, skin and eye irritants, and potentially toxic to aquatic life.[3][4][5]

The presence of bromine means that combustion can produce highly toxic and corrosive

hydrogen bromide (HBr) gas.

e Cyclohexyl Groups: The three bulky, non-polar cyclohexyl groups render the molecule highly

lipophilic. This suggests a low water solubility and a potential for bioaccumulation. While
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cyclohexane itself has relatively low toxicity, its derivatives can vary.

o Overall Profile: Based on analogs, 1,3,5-Tricyclohexylbromobenzene should be treated as
a compound that is harmful if swallowed, causes skin irritation, and may cause serious eye

irritation. Long-term exposure effects are unknown, and it should be handled as a substance
with potential chronic toxicity.

The following DOT script visualizes the logic for this hazard assessment.

Structural Components

(1,3,5—Tricyclohexy1bromobenzene)

\ 4 A4

(Bromobenzene Moiety)— (Tricyclohexyl Substituents)

Analog Co‘;lpound Data

\A
(Data from 1,3,5-Trichlorobenzene [Data from Cyclohexyl Bromidj General Halogenated Aromatics h

- Harmful if swallowed - Skin/Eye Irritant - Environmental Persistence
- Skin/Eye Irritant - Combustible Toxic Combustion Products (HBr)

Inferred Hazard Profile
\ \ 4 \

Acute Toxicity (Oral, Harmful) Skin & Eye Irritation Chronic & Environmental Hazard (Suspected) Hazardous Combustion Products

Click to download full resolution via product page

Hazard profile derivation based on structural analogs.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

A conservative, multi-layered approach to exposure control is mandatory.
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e Engineering Controls: All manipulations of 1,3,5-Tricyclohexylbromobenzene, including
weighing and solution preparation, must be conducted within a certified chemical fume hood
to prevent inhalation of any dust or aerosols. The facility should be equipped with an
eyewash station and a safety shower in close proximity to the handling area.[6][7]

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are required. Standard safety
glasses are insufficient.

o Hand Protection: Wear chemically resistant gloves. Given the aromatic and halogenated
nature of the compound, nitrile gloves should be considered a minimum for splash
protection, with a recommendation for double-gloving. For extended handling, heavier-
duty gloves such as Viton® or butyl rubber should be considered. Always inspect gloves
for integrity before use and wash hands thoroughly after removal.

o Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.
Ensure full coverage of legs and arms. Do not wear shorts or open-toed shoes in the
laboratory.

Section 4: Protocols for Safe Handling and Storage

Adherence to strict protocols minimizes the risk of exposure and contamination.

Step-by-Step Protocol for Weighing and Transfer

» Preparation: Don all required PPE (goggles, lab coat, gloves) before entering the designated
handling area. Ensure the chemical fume hood sash is at the appropriate working height.

e Staging: Place a tared weigh boat on an analytical balance inside the fume hood. Place the
stock container of 1,3,5-Tricyclohexylbromobenzene, a clean spatula, and the receiving
vessel inside the hood.

» Dispensing: Slowly open the stock container. Use the spatula to carefully transfer the
approximate amount of solid to the weigh boat. Avoid any actions that could generate dust.
Close the stock container immediately.
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e Measurement: Record the mass.

o Transfer: Carefully add the weighed solid to the destination vessel. If preparing a solution,
add the solvent slowly to avoid splashing.

¢ Decontamination: Clean the spatula thoroughly. Dispose of the weigh boat and any
contaminated wipes in a designated solid hazardous waste container.

» Finalization: Close the receiving vessel and the stock container. Wipe down the work surface
within the fume hood. Remove gloves and wash hands thoroughly.

Storage Requirements

o Store in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated area.

o Store away from incompatible substances, particularly strong oxidizing agents.[8][9]

e The storage area should be segregated from general laboratory supplies and foodstuffs.

The following workflow diagram outlines the critical decision points for handling this compound.
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Risk mitigation workflow for handling chemicals with limited data.
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Section 5: Emergency Procedures

Rapid and correct response is critical in any laboratory incident.

o Skin Contact: Immediately flush the affected skin with copious amounts of running water for
at least 15 minutes while removing contaminated clothing and shoes. Seek immediate
medical attention.[3][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]

 Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately for
treatment advice.[7][8]

e Spill Response:

o

Evacuate all non-essential personnel from the immediate area.

o

Weatring full PPE, cover the spill with an inert absorbent material like vermiculite, sand, or
dry earth.

o

Sweep up the material carefully to avoid creating dust and place it into a suitable, labeled
container for hazardous waste disposal.[10]

o

Do not allow the spilled material to enter drains or waterways.[10]

Section 6: Stability and Reactivity

» Reactivity: Stable under recommended storage conditions.
o Conditions to Avoid: Excess heat, open flames, and sources of ignition.[6]

e Incompatible Materials: Strong oxidizing agents.
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e Hazardous Decomposition Products: Upon combustion or thermal decomposition, it may
produce toxic and corrosive fumes including carbon monoxide, carbon dioxide, and
hydrogen bromide gas.[3]

Section 7: Disposal Considerations

All waste containing 1,3,5-Tricyclohexylbromobenzene must be treated as hazardous.

e Dispose of unused material and contaminated items in a designated, sealed, and properly
labeled hazardous waste container.

¢ Do not dispose of this chemical down the drain or in general trash.

 All disposal practices must be in strict accordance with federal, state, and local
environmental regulations. Consult with your institution's Environmental Health and Safety
(EHS) department for specific guidance.[3][8]

Section 8: Relevance in Drug Discovery

The 1,3,5-tricyclohexylbromobenzene scaffold is of interest to drug development
professionals due to its unique three-dimensional structure. The bulky, lipophilic cyclohexyl
groups create a rigid, non-planar core that can be used to probe the topology of protein binding
pockets. The bromine atom serves as a key synthetic handle, enabling a variety of cross-
coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) to introduce further diversity
and functionality.[11] This allows for the systematic exploration of chemical space around a
rigid core, a common strategy in modern medicinal chemistry for optimizing ligand-target
interactions and improving pharmacokinetic properties.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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